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Compound of Interest

1-Bromo-2-(bromomethyl)-4-
Compound Name:
chlorobenzene

Cat. No.: B131885

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of 1-Bromo-2-
(bromomethyl)-4-chlorobenzene (CAS No. 66192-24-3) using the recrystallization technique.
This method is designed to effectively remove impurities, yielding a product of high purity
suitable for further synthetic applications in pharmaceutical and materials science research.

Introduction

1-Bromo-2-(bromomethyl)-4-chlorobenzene is a polyhalogenated aromatic compound that
serves as a versatile intermediate in organic synthesis. The presence of both a reactive
benzylic bromide and aryl halides allows for sequential and selective functionalization, making
it a valuable building block for complex molecular architectures. The purity of this reagent is
critical for the success of subsequent reactions, necessitating an effective purification strategy.
Recrystallization is a robust and widely used technique for the purification of solid organic
compounds. The principle of this method relies on the differential solubility of the target
compound and its impurities in a chosen solvent or solvent system at varying temperatures. By
dissolving the impure solid in a hot solvent and allowing it to cool slowly, the desired compound
selectively crystallizes, leaving the impurities dissolved in the mother liquor.

Physicochemical Data
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A summary of the key physical and chemical properties of 1-Bromo-2-(bromomethyl)-4-
chlorobenzene is presented in the table below. This data is essential for the proper handling,
storage, and selection of an appropriate recrystallization solvent.

Property Value Reference

CAS Number 66192-24-3 [1]

1-Bromo-2-(bromomethyl)-4-
IUPAC Name (2]
chlorobenzene

2-Bromo-5-chlorobenzyl

Synonyms bromide [3]
Molecular Formula C7HsBr2Cl [3]
Molecular Weight 284.38 g/mol [3]
Appearance White to off-white solid [3]
Melting Point Approximately 70-75 °C [3]
Boiling Point Estimated 281.5-290 °C [3]

Soluble in common organic
Solubility solvents like ethanol and ether.  [4]

Insoluble in water.

Recrystallization Workflow

The following diagram illustrates the general workflow for the purification of 1-Bromo-2-
(bromomethyl)-4-chlorobenzene by recrystallization.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b131885?utm_src=pdf-body
https://www.benchchem.com/product/b131885?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/ph000507
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-_bromomethyl_-4-chlorobenzene
https://www.benchchem.com/product/b131885
https://www.benchchem.com/product/b131885
https://www.benchchem.com/product/b131885
https://www.benchchem.com/product/b131885
https://www.benchchem.com/product/b131885
https://www.benchchem.com/product/b131885
https://www.chlorobenzene.ltd/products/chlorobenzene/1-bromomethyl-4-chlorobenzene-cas-7076-68-8.html
https://www.benchchem.com/product/b131885?utm_src=pdf-body
https://www.benchchem.com/product/b131885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Recrystallization Workflow for 1-Bromo-2-(bromomethyl)-4-chlorobenzene

Dissolution

Dissolve impure solid in
minimum amount of hot solvent

If insoluble matter present

Hot Filtration (Optional)

Filter hot solution to

. . . If no insoluble matter
remove insoluble impurities

rystallizati

=]

Slowly cool the solution
to induce crystallization

Isolation

Isolate crystals by
vacuum filtration

Drying

Wash crystals with a small
amount of cold solvent

;

Dry the purified crystals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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